Cas no 500295-52-3 (5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin)

• Product Name: 5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin
• CAS No: 500295-52-3
• MDL: MFCD31657272
• CID: 4554418
• Update Time: 2025-07-23

5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin Chemical and Physical Properties

Names and Identifiers

• Tris[2-(2-pyridinyl-κN)-5-(trifluoromethyl)phenyl-κC]iridium(III)
• 5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin
• TRIS[(2-(2-PYRIDINYL-KN)-5-(TRIFLUOROMETHYL)PHENYL-KC]IRIDIUM(III),95%
• Tris[(2-(2-pyridinyl-kN)-5-(trifluoromethyl)phenyl-kC]iridium(III), 95%
• fac-Ir(p-CF3ppy)3
• Ir(p-CF3-ppy)3
• Tris[2-(2-pyridinyL
• -κN)-5-(trifL
• -κC]iridium(III)

• MDL： MFCD31657272
• Inchi： 1S/3C12H7F3N.Ir/c3*13-12(14,15)10-6-4-9(5-7-10)11-3-1-2-8-16-11;/h3*1-4,6-8H;/q3*-1;+3
• InChI Key： TXUSYAYOQXPEJF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2C3=CC=CC=N3[Ir+3]34(N5=CC=CC=C5C5=CC=C(C(F)(F)F)C=[C-]35)(N3=CC=CC=C3C3=CC=C(C(F)(F)F)C=[C-]43)[C-]2=C1)(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 52
• Rotatable Bond Count: 3
• Complexity: 1550
• Topological Polar Surface Area: 70.8

Experimental Properties

• Melting Point: >300 °C
• Sensitiveness: air sensitive

5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Storage Condition：Inert atmosphere,2-8°C
• TSCA：No

Additional information on 5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin

Introduction to 5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin (CAS No. 500295-52-3)

5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin is a highly specialized porphyrin derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 500295-52-3, represents a novel class of porphyrins with unique structural and functional properties. Porphyrins are a group of macrocyclic compounds that are naturally occurring in various biological systems, including chlorophyll and heme groups in hemoglobin. The unique arrangement of nitrogen atoms in the porphyrin ring makes it an excellent candidate for various applications in catalysis, sensing, and medicinal chemistry.

The structure of 5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin incorporates multiple substituents that enhance its solubility and reactivity. Specifically, the presence of methylpyridinium groups at the 5, 15, and 20 positions provides additional functional sites for interaction with biological targets. The 10-position contains a methylpyridinylidene group, which further modulates the electronic properties of the porphyrin core. This intricate design allows the compound to exhibit a range of biological activities that make it particularly valuable in drug discovery and development.

Recent research has highlighted the potential of this porphyrin derivative in photodynamic therapy (PDT). PDT is a medical treatment that uses light-sensitive chemicals to induce cell death in cancerous tissues. The ability of porphyrins to absorb light in the visible spectrum and generate reactive oxygen species (ROS) has made them effective agents in this context. Studies have demonstrated that 5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin can be activated by specific wavelengths of light to produce ROS, which selectively target and destroy cancer cells while minimizing damage to surrounding healthy tissue.

In addition to its applications in PDT, this compound has shown promise in the development of novel catalysts for organic synthesis. Porphyrins are known for their ability to mimic natural enzymes such as cytochrome P450 enzymes, which play a crucial role in metabolizing drugs and toxins in the body. The synthetic utility of 5,15,20-Tris(1-methylpyridin-1-ium-4-yl)-10-(1-methylpyridin-4-ylidene)-22,23-dihydro-21H-porphyrin has been explored in various transformations, including oxidation and reduction reactions. Its unique electronic properties enable it to facilitate these reactions under mild conditions with high selectivity.

The pharmaceutical industry has also shown interest in this porphyrin derivative for its potential as an antiviral agent. Research indicates that certain porphyrins can interfere with viral replication by inhibiting key enzymes involved in viral metabolism. The structural features of 5,15,20-Tris(1-methylpyridin-1-ium-4-y)l)-10-(1-methylpyridin--4-idene)-22, 23-dihydro- 21H-porphyrin make it an attractive candidate for further investigation as a broad-spectrum antiviral drug. Preliminary studies have suggested that it can effectively inhibit the replication of various viruses by disrupting their ability to synthesize essential proteins.

The synthesis of this complex compound involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various substituents at specific positions on the porphyrin ring. These techniques include metal-catalyzed cross-coupling reactions and controlled electrochemical methods. The synthetic strategies used in producing 5, 15, 20-Tris(1-methylpyrid -ine -ium -4-y)l) -10-(1-methylpyridi n -4-idene) -22, 23-dihydro- 21H-porphyr i n have been optimized to minimize side reactions and maximize efficiency.

The physicochemical properties of this porphyrin derivative have been thoroughly characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided valuable insights into the structure-function relationships of the compound. Additionally, computational studies have been conducted to predict the electronic properties and reactivity of different conformations of the molecule. These computational models have helped researchers understand how changes in the molecular structure can influence its biological activity.

In conclusion, 5, 15, 20-Tris(1-methylpyridine -ium -4-y)l) -10-(1-methylpyridine -4-idene) -22, 23-dihydro- 21H-porphyr i n (CAS No. 500295- 52- 3) is a versatile compound with significant potential in various fields including photodynamic therapy, catalysis, and antiviral drug development. Its unique structural features and functional properties make it an attractive candidate for further research. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play an increasingly important role in advancing both basic science and applied technologies.